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Abstract: This document provides a comprehensive technical guide on the application of

aqueous lithium bromide (LiBr) solutions in absorption heat pump and chiller systems. It is

intended for researchers, scientists, and engineering professionals engaged in energy systems

and sustainable technology development. The guide covers the fundamental thermodynamic

principles of the LiBr-H₂O working pair, details various system configurations, and presents

robust protocols for system operation, maintenance, and troubleshooting. A central focus is

placed on explaining the causality behind operational choices and ensuring the reliability of the

described procedures.

Introduction: The Role of Lithium Bromide in
Thermal Energy Transformation
Absorption heat pumps (AHPs) represent a compelling technology for energy efficiency,

primarily through the utilization of waste heat. Unlike conventional vapor-compression systems

that rely on mechanical energy (compressors), absorption systems use a thermally driven

chemical cycle.[1] The most prevalent working fluid pair for applications above 0°C is a solution

of lithium bromide (LiBr) as the absorbent salt and water (H₂O) as the refrigerant.[1][2]
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The strong hygroscopic nature of lithium bromide allows it to readily absorb water vapor, even

at low pressures and temperatures, which is the foundational principle of the technology.[3]

This process enables the upgrading of low-grade thermal energy (e.g., industrial waste heat,

solar thermal energy, or geothermal water) into more valuable outputs, such as chilled water for

air conditioning or higher-temperature hot water for process heating.[4][5]

Key Advantages:

Energy Efficiency: Primarily driven by thermal energy, electrical consumption is minimal,

often only 5% of an equivalent electric chiller, used for running small pumps and controls.[1]

[5]

Sustainability: Utilizes otherwise wasted heat, reducing primary energy consumption and

greenhouse gas emissions. The refrigerant (water) is environmentally benign, with no ozone

depletion or global warming potential.[1][6][7]

Reliability: The systems have few moving parts, leading to low vibration, quiet operation, and

high reliability.[1][5]

Limitations:

Crystallization Risk: LiBr solutions can solidify or "crystallize" if the concentration becomes

too high or the temperature drops too low, potentially blocking flow and halting operation.[3]

[8]

Corrosion Potential: Aqueous LiBr is corrosive to certain metals, necessitating careful

material selection and the use of corrosion inhibitors.[5][9]

Vacuum Requirement: The system operates under a deep vacuum, which must be

meticulously maintained to prevent performance degradation from air leakage.[5][10]

Fundamental Principles of the LiBr-H₂O Absorption
Cycle
The operation of a LiBr-H₂O heat pump is governed by the thermodynamic properties of the

solution, specifically its temperature, pressure, and concentration.[11][12] The entire cycle

leverages the principle that by absorbing water vapor, the highly concentrated LiBr solution
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maintains a very low pressure in the evaporator, allowing the refrigerant (water) to boil at low

temperatures (e.g., 4°C).

The basic single-effect absorption cycle consists of four main heat-exchanging components:

the evaporator, absorber, generator, and condenser.[6]

The Cycle Explained:

Evaporator: In a low-pressure vessel, liquid refrigerant (water) is sprayed over a tube bundle.

It evaporates at a low temperature by absorbing heat from a process fluid (e.g., water for air

conditioning) flowing through the tubes, thus producing a chilling effect.[3][6]

Absorber: The water vapor produced in the evaporator migrates to the absorber, where it is

readily absorbed by a concentrated LiBr solution (the "strong solution"). This absorption

process is exothermic, and the heat released is removed by cooling water. The resulting

"weak solution" is now diluted with refrigerant.[1][13]

Generator (Desorber): The weak solution is pumped to a higher-pressure vessel, the

generator. Here, an external heat source (e.g., steam, hot water, or flue gas) is applied.[1]

This heat boils the refrigerant (water) out of the solution, separating the water vapor and re-

concentrating the LiBr solution.[2]

Condenser: The high-pressure water vapor from the generator flows to the condenser. Here,

it is cooled by the same cooling water source used for the absorber, causing it to condense

back into a liquid. This high-pressure liquid refrigerant is then sent back to the evaporator

through an expansion device, completing the refrigerant loop.[6] Simultaneously, the

reconcentrated strong LiBr solution returns to the absorber to continue the absorption

process.[13]
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Diagram 1: Workflow of a Single-Effect LiBr Absorption Cycle.

System Configurations and Performance
LiBr absorption systems are categorized primarily by how many generators they employ to

improve thermal efficiency, or Coefficient of Performance (COP).

Single-Effect Systems
A single-effect chiller uses one generator, as described in the fundamental cycle.[14] It is

simpler in design and can operate with lower-temperature heat sources, such as low-pressure

steam or hot water (typically 80-120°C).[15][16] The COP for single-effect systems generally

ranges from 0.7 to 0.8.
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Double-Effect Systems
To enhance efficiency, a double-effect system incorporates a second, low-temperature

generator and an additional heat exchanger.[17][18] The high-temperature generator is driven

by a primary heat source (e.g., medium-pressure steam). The hot refrigerant vapor produced in

this first generator is then used as the heat source for the second, low-temperature generator,

which operates at a lower pressure.[14][17] This cascading use of energy results in a

significantly higher COP, typically between 1.2 and 1.55.[15][17] However, they require a

higher-grade heat source to operate effectively.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 17 Tech Support

https://instrumentationtools.com/hvac-double-effect-absorption-chiller/
https://goenergylink.com/blog/the-3-types-of-absorption-chillers-explained/
https://www.deepbluechiller.com/news/differences-between-single-stage-and-double-stage-chillers/
https://instrumentationtools.com/hvac-double-effect-absorption-chiller/
https://www.shuangliangglobal.com/product/Steam-Absorption-Chiller
https://instrumentationtools.com/hvac-double-effect-absorption-chiller/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Temp
Generator

Low-Temp
Generator

Hot Water Vapor
(Heat Source for LT Gen)

Absorber

Intermediate Solution
(via LT Gen)

Condenser

Water Vapor

Expansion Valve

Liquid Water

Evaporator

Water Vapor

Solution Pump

Weak Solution

Weak Solution

Click to download full resolution via product page

Diagram 2: Simplified Double-Effect LiBr Absorption Cycle.
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Feature Single-Effect System Double-Effect System

Typical COP 0.7 - 0.8 1.2 - 1.55[15][17]

Heat Source Temp. 80°C - 120°C
> 120°C (e.g., steam at 2.5-8

bar)[15][19]

Components 1 Generator
2 Generators (High & Low

Temp)[14][17]

Complexity Lower Higher

Application
Low-grade waste heat, solar

thermal

Higher-grade waste heat,

direct-fired

Application Protocols
Protocol 1: LiBr Solution Preparation and Management
Objective: To prepare and maintain the aqueous lithium bromide solution within specified

concentration, purity, and pH ranges to ensure optimal performance and prevent corrosion.

Materials & Equipment:

High-purity Lithium Bromide (LiBr) salt

Deionized or distilled water

Corrosion Inhibitor (e.g., Lithium Chromate, Lithium Molybdate)

pH Adjuster (e.g., Lithium Hydroxide - LiOH)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealed mixing tank with agitator

Hydrometer or digital density meter for concentration measurement

pH meter
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Procedure:

Safety First: Don appropriate PPE. LiBr solution can cause skin and eye irritation. Consult

the Material Safety Data Sheet (MSDS) before handling.

Charging Water: Fill the mixing tank with the calculated volume of deionized water.

Dissolving LiBr: Slowly add the pre-weighed LiBr salt to the water while continuously

agitating. The dissolution is exothermic; monitor the temperature to avoid boiling.

Adding Inhibitors: Once the LiBr is fully dissolved and the solution has cooled, add the

specified corrosion inhibitor. The concentration is critical and should follow manufacturer

guidelines.

Concentration Check: Measure the specific gravity or density of the solution at a known

temperature. Compare this to a standard concentration chart to verify the LiBr percentage by

weight. Adjust with deionized water or LiBr salt as needed.

pH Adjustment: Measure the pH of the solution. It should typically be maintained in a slightly

alkaline range (e.g., 9.0-10.5) to aid in the formation of a protective oxide layer on metal

surfaces. Adjust carefully with small additions of LiOH if necessary.[10]

Solution Filtering: Before charging into the heat pump, filter the solution to remove any

suspended impurities that could cause blockages or serve as nucleation sites for corrosion.

[10][20]

Protocol 2: Crystallization Prevention and Mitigation
Causality: Crystallization occurs when the LiBr concentration exceeds its solubility limit at a

given temperature.[3][21] This creates a solid, salt-like slush that can block pipes and heat

exchangers, causing a "forced outage".[21][7][8] The primary causes are excessively low

cooling water temperatures, which over-cools the strong solution returning to the absorber, or

excessive heat input in the generator, which over-concentrates the solution.[8]
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Diagram 3: Logic Flow for Crystallization Causes and Prevention.

Prevention Protocol:

Cooling Water Control: Maintain the cooling water inlet temperature within the manufacturer's

specified range. Avoid sudden drops in temperature.

Heat Input Modulation: Ensure the heat input to the generator is modulated based on the

cooling load. This prevents over-concentration of the LiBr solution.

Automated Shutdown (Dilution Cycle): All modern chillers have an automated shutdown

sequence. This "dilution cycle" runs the solution pump for a period after the heat source is

shut off, allowing the concentrated solution in the generator to mix with the weaker solution in

the absorber, lowering the overall concentration to a safe level for shutdown.[8][22] Never

interrupt this cycle.

Monitoring Systems: Utilize built-in controls that monitor solution temperature and

concentration. A temperature relay at the generator outlet can cut off the heat supply if the

solution temperature exceeds a setpoint, indicating a risk of over-concentration.[22]
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Decrystallization Protocol (for recovery): CAUTION: This procedure should only be performed

by trained personnel.

Isolate the Blockage: Identify the location of the crystallized salt, which is often in the solution

heat exchanger or the lines leading to the absorber.

Apply Gentle Heat: Carefully apply an external heat source (e.g., hot water circulation,

heating tape) to the blocked area. The goal is to slowly raise the temperature of the solution

to increase the solubility of the LiBr and redissolve the crystals.

Circulate Dilute Solution: If possible, use the system's pumps to carefully circulate warm,

dilute solution from other parts of the unit to the crystallized area to aid in dissolution.[8]

Verify Flow: Once the blockage is cleared, verify that solution flow has been restored before

attempting to restart the system. Investigate and rectify the root cause of the crystallization

event.

Protocol 3: System Maintenance
Objective: To ensure the long-term reliability, safety, and efficiency of the LiBr absorption heat

pump through regular inspection and preventative maintenance.
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Maintenance Task Frequency Protocol / Justification

Vacuum Integrity Check Annually

A high vacuum is critical for

performance.[10][20] Air

leakage introduces non-

condensable gases that

accumulate on heat transfer

surfaces, inhibiting

performance and increasing

corrosion.[8] Perform a leak

test using nitrogen

pressurization or a helium leak

detector.[10]

Purging Non-Condensables As needed

Operate the purge system to

remove any accumulated non-

condensable gases (like

hydrogen, a byproduct of

corrosion).[8]

Solution Chemistry Analysis Annually

Test the LiBr solution for

concentration, pH, and

inhibitor levels.[10] An

incorrect chemical balance can

lead to severe corrosion.

Adjust as per Protocol 1. A

change in color from golden

yellow to dark red or green can

indicate contamination or

corrosion.[10][20]

Heat Exchanger Tube

Cleaning
1-3 Years

The condenser, absorber, and

evaporator tubes can develop

scale from the cooling/chilled

water circuits, which severely

impedes heat transfer.[20]

Perform mechanical or

chemical cleaning as required.

[20]
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Inspect Safety Devices Annually

Check relief valves, flow

switches, and temperature

sensors to ensure they are

functioning correctly.[23]

Pump Inspection Annually

Inspect hermetic pumps for

proper operation and any signs

of wear.[23]

Materials Compatibility
The corrosive nature of LiBr solutions requires careful selection of materials for wetted

components to ensure a long operational life.

Component Recommended Materials Rationale / Notes

Heat Exchanger Tubes
Copper-Nickel (Cu-Ni) Alloys,

Titanium

Excellent corrosion resistance

and good thermal conductivity.

[9][19] Titanium is used for

applications with aggressive

cooling water (e.g., seawater).

[19]

Vessel Shells Carbon Steel

Cost-effective, but relies

entirely on the effectiveness of

corrosion inhibitors and proper

solution chemistry for

protection.

Pumps & Valves
Stainless Steel (e.g., 316L),

High-Alloy Metals

Critical components requiring

high resistance to localized

and general corrosion.[9]

Conclusion
Lithium bromide absorption heat pumps are a robust and energy-efficient technology for

harnessing low-grade thermal energy. Their successful application hinges on a thorough

understanding of the underlying thermodynamic principles and adherence to strict operational
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and maintenance protocols. For researchers and scientists, the key areas for innovation lie in

developing more effective and environmentally friendly corrosion inhibitors, exploring

alternative working pairs to overcome the crystallization limitations of LiBr, and advancing

control strategies to further optimize system performance and reliability.[24] By following the

guidelines presented in this document, professionals can ensure the safe, efficient, and long-

lasting operation of these valuable energy-saving systems.
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